Piezoelectric polymer fibers offer a fundamental element in intelligent fabrics with their shape adaptability and energy-conversion capability for wearable activity and health monitoring applications. Nonetheless, realizing high-performance smart polymer fibers faces a technical challenge due to the relatively low piezoelectric performance. Here, we demonstrate high-performance piezoelectric yarns simultaneously equipped with structural robustness and mechanical flexibility. The key to substantially enhanced piezoelectric performance is promoting the electroactive β-phase formation during electrospinning via adding an adequate amount of barium titanate (BaTiO3) nanoparticles into the poly(vinylidene fluoride-trifluoroethylene) (P(VDF-TrFE)). When transformed into a yarn structure by twisting the electrospun mats, the BaTiO3-doped P(VDF-TrFE) fibers become mechanically strengthened with significantly improved elastic modulus and ductility. Owing to the tailored convolution neural network algorithms architected for classification, the as-developed BaTiO3-doped piezo-yarn device woven into a cotton fabric exhibits monitoring and identifying capabilities for body signals during seven human motion activities with a high accuracy of 99.6%.

Fabrication of ceramic capacitors requires technological breakthroughs to address growing concerns regarding sustainability, cost, and increased power consumption in the manufacturing process. Low temperature sintered xBiScO3-(1-x)BaTiO3 (BS-BT) with x = 0.4 is found to possess excellent energy storage performance and temperature stability. The grain size decreases from 3.5 μm sintered at 1100°C to less than 0.5 μm sintered at 800°C, leading to much improved breakdown field and energy storage properties. Recoverable energy density of 4.7 J/cm3 with a high efficiency of 89% was obtained at an electric field of 390 kV/cm, showing an excellent temperature stability over temperature range of 25–200°C and fatigue endurance for more than 105 cycles. Of particular importance is that the ceramic tape cofired with silver electrode over temperature range of 800–850°C shows no reaction and diffusion of silver at the electrode/ceramic interface, while a recoverable energy density of 3.3 J/cm3 was achieved with satisfactory efficiency of 80% at an electric field of 340 kV/cm when sintered in reduced atmosphere, expanding the electrode selection to low-cost base metal, such as Cu and Ni. This work provides a good paradigm in ceramic capacitor fabrications that will help reduce overall cost and power consumption by utilizing low temperature sintered lead-free dielectrics with comparable or even superior energy storage properties over state-of-the-art dielectrics.

Producing hydrogen peroxide (H2O2) via a two-electron oxygen reduction reaction (2 e−-ORR) is a promising alternative to the conventional anthraquinone process, because of its exceptional low-risk and distributed features. The low yield of H2O2 on typical electrocatalysts, usually associated with limited and vulnerable catalytically active sites on their surface, has been the major restriction for improving the practical viability of this technology. Herein, we report an ultrafast microwave-based strategy for constructing distant coordination of Co single-atom sites with secondary fluorene heterodopants on carbon nanotubes, which successfully converts the 2 e−-ORR active centers from a single Co atom to multiple surrounding carbon atoms, increasing both the quantity and durability of active sites for 2 e−-ORR. Consequently, a high H2O2 yield of up to 18.6 mol g−1 L−1 has been achieved, accompanied by a Faraday efficiency of 90%. Besides, an accumulative H2O2 concentration of 5.2 g L−1 is obtained after 20 h electrocatalysis, showing the material's high stability and feasibility for practical applications. Density functional theory simulations confirm the optimal adsorption of *OOH on these carbon sites, providing very low kinetic barriers for 2 e−-ORR. Thus, this work provides a high-performance electrocatalyst for 2 e−-ORR, and more importantly strategy for promoting the performance of single-atom catalysts.

The cover image shows the heat charge/discharge process of layered Sr3Fe2O7. The left side of the picture presents daytime, which means Sr3Fe2O7 absorbs solar energy and releases O2 to store chemical energy, while the right side of the image presents night, which means Sr3Fe2O7 reacts with O2 to release stored heat and generate electricity.

The problematic Zn dendrite for Zn anodes remains a great challenge. Constructing an artificial Cu-Zn alloy layer is one of the most potential solutions. However, it is still challenging to prepare an ideal Cu-Zn alloy layer with good morphology and controllable thickness. Herein, a special plasma-based method of active screen plasma (ASP) is first reported to create a hexagonal close-packed CuZn5 alloy layer with controllable morphology and thickness. Meanwhile, a “vaporization-redeposition” mode is proposed to illustrate the alloying process. Based upon system analysis, the CuZn5 layer with good uniformity and appropriate thickness can regulate the behavior of Zn-ion at electrode/electrolyte interface. The former homogenizes the electric field distribution, while the latter enhances de-solvation ability of Zn-ion, facilitating Zn-ion diffusion. Consequently, the CuZn5-coated Zn anodes display lower polarization potential and longer cycling life. Such CuZn5-coated Zn anodes enable an outstanding cycle stability for Zn-based devices, and the pouch devices also deliver practicality.

Including the transpiration of leaves, water evaporation from solar irradiation is a universal phenomenon in nature. Currently, solar vapor generation allows clean water to be obtained from various waterbodies. Since water is transported through porous structures and evaporates on their surfaces, the properties of the nano-micro structure, especially the surfaces are significantly important. For instance, the surface energy, determined by the localized atomic arrangement, can modify the interactions between water and the substrate. Moreover, the construction of a three-dimensional hierarchical structure can efficiently enlarge the surface area, and the provided channels play a vital role in mass transfer. In this review, we summarize recent research on the structural regulation in tuning the sequential steps in photo-vapor generation. We hope this review can provide a rational and systemic basis for the development of advanced solar vapor generating materials, especially from the view of surface engineering.

In this study, we demonstrate that a digital colorimetric sensor platform can transform a conventional energy system, such as gas-insulated switchgear (GIS) into a smart green energy system. Our sensor platform consists of a colorimetric sensor film (CSF), an array of silicon photodiodes, and a low-power-driven fiber optical photodiode with a wireless communication protocol integrated into an information network. The photodiode measures the transmitted light of the color-variable CSF when exposed to sulfur dioxide (SO2) gas, a decomposition by-product of the sulfur hexafluoride (SF6) gas in GIS. We report the electrical photocurrent measurement through the CSF can measure the concentration of SO2 gas via remote and real-time monitoring and shows a comparable behavior to UV–Vis absorption measurement. The limit of detection of the sensor, 0.78 ppm is sufficient to analyze the GIS insulation deterioration allowing green energy systems.

Despite of superior performance of the oxide-derived copper (OD-Cu) in producing valuable hydrocarbons during CO2RR, its fabrication process is still ambiguous and complicated. In this work, we develop a simple microwave-assisted method to synthesize the oxide-derived Cu nanosheet (OD-Cu NS) and reveal that the oxidation state of Cu species is controlled by varying the Cu precursor amount. Notably, the simultaneous formation of nano-sized Cu domains influence the surface roughness of OD-Cu NS. The partially oxidized Cu surface exhibits a superior faradaic efficiency (FE) of C2+ products up to 72%, along with a partial current density of 55 mA cm−2 in a neutral KHCO3 solution. More importantly, the as-obtained OD-Cu NS shows a synergetic effect on dissociating of CO2 molecules by the strong binding energy and promoting of C2+ compounds productivity by the enlarged electrochemical surface area. This work provides a new insight for designing efficient OD-Cu catalysts toward CO2RR.

For a “Carbon Neutrality” society, electrochemical energy storage and conversion (EESC) devices are urgently needed to facilitate the smooth utilization of renewable and sustainable energy where the electrode materials and catalysts play a decisive role. However, the efficiency of the current trial-and-error research paradigm largely lags behind the imminent demands of EESC requiring increasingly improved performance. The emerged machine learning (ML), a subfield of artificial intelligence, is capable of evaluating and analyzing big data for hidden rules. In this regard, the relationships between the structure and performance of the key materials can be more efficiently revealed, which fundamentally revolutionizes the material research manner of the current EESC devices. In this review, the typical ML algorithms utilized in EESC development are first introduced. Then, focused attention has been paid to multiple aspects of applying ML to reshape the materials research for EESC. In addition to highlighting the emerging prospect, the challenges which are still hindering the further development of this emerging field are also discussed.

An advanced electrocatalyst to accelerate the sluggish kinetics of multistep redox reactions and suppress the severe shuttle effects is desirable in Li-S batteries (LSBs). Phase engineering can provide a fascinating way to modulate electronic structures and boost catalytic activity of electrocatalysts. In this study, few-layered 1T-MoSe2 nanosheets grown on carbon cloth (1T-MoSe2/CC) are synthesized and employed as a multifunctional interlayer as well as a catalytic 3D current collector in LSBs to promote both physiochemical confinement and catalytic conversion toward lithium polysulfides (LiPSs). Density functional theory (DFT) calculations reveal that 1T-MoSe2 has metallic properties beneficial for rapid electronic transport and exhibits a superior catalytic activity to reduce the Gibbs free energy barriers toward LiPS conversion. Significant improvements in chemisorption toward LiPSs, diffusion coefficients of Li ions, and Li2S deposition/decomposition reaction kinetics are realized by the 1T-MoSe2/CC film. Consequently, the Al@S/AB@1T-MoSe2/CC LSB, where 1T-MoSe2/CC is used an interlayer, presents high rate capability of 1253 (1C), 1052 (2C) and 882 (4C) mAh g−1 and excellent long-term cycling stability at a high rate (2000 cycles at 4C) with a low capacity fading rate (0.017% per cycle). Moreover, with a sandwiched cathode of 1T-MoSe2/CC@S/AB@1T-MoSe2/CC, where 1T-MoSe2/CC works as both a catalytic 3D current collector and a multifunctional interlayer, the LSB at high S loading of 5.7 mg cm−2 and low electrolyte/sulfur ratio of 7.8 μL mg−1 exhibits a high initial areal capacity of 5.43 mAh cm−2 and remarkable rate-cycling performance (200 cycles).